Cas no 1785193-37-4 (4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine
• CAS No: 1785193-37-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5718550
• PubChem ID: 84146104
• Update Time: 2025-05-25

4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-3,3-dimethylpyrrolidine
• 1785193-37-4
• AKOS023919820
• F2147-3851
• 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine

• Inchi： 1S/C14H21NO2/c1-14(2)9-15-8-11(14)10-5-6-12(16-3)13(7-10)17-4/h5-7,11,15H,8-9H2,1-4H3
• InChI Key： KICKUSIXAKBFLG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1CNCC1(C)C)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine

Research Briefing on 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine (CAS: 1785193-37-4)

4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine (CAS: 1785193-37-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the pyrrolidine class, characterized by a dimethyl-substituted pyrrolidine ring attached to a dimethoxyphenyl moiety. This structural configuration imparts unique chemical and biological properties, making it a promising candidate for drug discovery. Recent synthetic routes have optimized the yield and purity of 1785193-37-4, employing catalytic asymmetric hydrogenation and other advanced methodologies to achieve enantioselective synthesis.

Pharmacological studies have explored the compound's interaction with various biological targets. Preliminary data suggest that 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine exhibits moderate affinity for neurotransmitter receptors, particularly those involved in the dopaminergic and serotonergic systems. These findings indicate potential applications in neurological disorders, such as Parkinson's disease and depression, although further in vivo validation is required.

In addition to its neurological implications, recent research has investigated the compound's role in cancer therapy. Molecular docking studies reveal that it may act as an inhibitor of specific kinases involved in tumor proliferation. However, cytotoxicity assays indicate the need for structural optimization to enhance selectivity and reduce off-target effects.

The compound's physicochemical properties, including solubility and metabolic stability, have also been evaluated. While it demonstrates favorable lipophilicity for blood-brain barrier penetration, its metabolic profile suggests susceptibility to hepatic degradation, necessitating prodrug strategies or formulation enhancements for clinical translation.

In conclusion, 4-(3,4-Dimethoxyphenyl)-3,3-dimethylpyrrolidine (1785193-37-4) represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research aims to refine its synthesis, elucidate its mechanism of action, and explore its applicability across diverse disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be pivotal in advancing this compound toward preclinical development.